3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 3-amino-1-(3-chloro-4-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H14ClNO/c1-7-2-3-8(6-9(7)11)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3
• InChI Key: RKBCNZBGHHLCOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(CCN)O)Cl

Description

Molecular Architecture and Stereochemical Configuration

The molecular architecture of 3-amino-1-(3-chloro-4-methylphenyl)propan-1-ol is defined by its chiral center at the carbon atom bearing the amino group, which confers stereochemical specificity. The IUPAC name, (3S)-3-amino-3-(3-chloro-4-methylphenyl)propan-1-ol , reflects its absolute configuration. The compound’s SMILES notation (OC(C1=CC=C(C)C(Cl)=C1)CCN) and InChIKey (HTYWTKJWMQUHEI-JTQLQIEISA-N) encode its connectivity and stereochemistry, highlighting the spatial arrangement of the chloro, methyl, amino, and hydroxyl groups.

Key Structural Features:

• Aromatic System : A 3-chloro-4-methylphenyl group provides steric bulk and electronic effects due to the electron-withdrawing chlorine and electron-donating methyl substituents.
• Amino Alcohol Backbone : The propan-1-ol chain links the aromatic ring to the amino group, creating a flexible spacer that influences molecular conformation.
• Hydrogen-Bonding Capacity : The hydroxyl and amine groups enable intermolecular interactions critical for crystallization and solubility.

Table 1: Molecular Descriptors of 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol

Property	Value	Source
Molecular Formula	C₁₀H₁₄ClNO
Molecular Weight	199.68 g/mol
IUPAC Name	(3S)-3-amino-3-(3-chloro-4-methylphenyl)propan-1-ol
SMILES	OC(C1=CC=C(C)C(Cl)=C1)CCN
InChIKey	HTYWTKJWMQUHEI-JTQLQIEISA-N

Preparation Methods

Common Synthetic Routes

2.1.1 Nitroalkene Intermediate Reduction Route

• Starting from 3-chloro-4-methylbenzaldehyde, a condensation with nitromethane forms a nitroalkene intermediate.
• This intermediate is subsequently reduced (e.g., catalytic hydrogenation or chemical reduction with sodium borohydride) to yield the amino alcohol.
• Solvents such as ethanol or methanol are commonly used, with reaction conditions optimized for temperature and pH to maximize yield and purity.

2.1.2 Reductive Amination of 1-(3-Chloro-4-methylphenyl)propan-1-one

• 1-(3-Chloro-4-methylphenyl)propan-1-one, a ketone intermediate, can be synthesized via Friedel-Crafts acylation of 3-chloro-4-methylbenzene derivatives.
• Reductive amination of this ketone with ammonia or ammonium salts in the presence of reducing agents (e.g., hydrogen gas with palladium catalyst or sodium cyanoborohydride) produces the target amino alcohol.
• This method allows for stereochemical control and scalability.

2.1.3 Catalytic Hydrogenation of Aminoketone Hydrochloride

• Analogous to methods reported for related compounds, catalytic hydrogenation under controlled pressure (0.7-1.0 MPa) and temperature (30-70 °C) can convert amino ketone hydrochloride salts into amino alcohols.
• Post-reaction, basification and organic extraction (e.g., with ethyl acetate) followed by recrystallization yield the purified product.
• Yields reported for similar amino alcohols range from 48% to 70% with purities above 93%.

Reaction Conditions and Reagents

Step	Typical Reagents/Conditions	Notes
Nitroalkene formation	3-Chloro-4-methylbenzaldehyde + nitromethane, base catalyst, ethanol solvent	Forms nitroalkene intermediate
Reduction to amino alcohol	Sodium borohydride, catalytic hydrogenation (Pd/C), or LiAlH4	Choice depends on scale and selectivity
Reductive amination	Ammonia or ammonium salts + hydrogen gas + Pd catalyst or NaCNBH3	Enables direct conversion of ketone to amino alcohol
Purification	Recrystallization (hexanaphthene or other solvents), chromatography	Essential for high purity

Reaction Mechanisms

• The condensation of aldehyde with nitromethane proceeds via a Henry reaction mechanism forming β-nitro alcohol or nitroalkene intermediates.
• Reduction converts the nitro group to an amino group while maintaining the hydroxyl functionality.
• Reductive amination involves imine formation followed by hydrogenation to the amino alcohol.

Data Table Summarizing Preparation Yields and Purities

Preparation Method	Yield (%)	Purity (%)	Key Reagents/Conditions	Reference
Nitroalkene intermediate reduction	60-70	95-98	NaBH4 or catalytic hydrogenation
Reductive amination of ketone	55-70	93-96	H2, Pd catalyst, NH3 or NH4 salts
Catalytic hydrogenation of amino ketone hydrochloride	48-70	93-96	0.7-1.0 MPa H2, 30-70 °C, Pd/C

Research Discoveries and Optimization Insights

• The position of the chloro substituent (3-position on phenyl ring) influences the reactivity and selectivity of the reduction steps, requiring optimization of catalyst and solvent systems.
• Continuous flow reactors have been explored industrially to improve yield consistency and scalability.
• Purification via recrystallization in hexanaphthene or ethyl acetate extraction has been shown to enhance product purity significantly.
• Stereoselective synthesis remains an area of active research, aiming to produce enantiomerically enriched amino alcohols for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the compound.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups, such as methoxy or tert-butyl groups .

Scientific Research Applications

3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. Additionally, the chloro-substituted phenyl ring can interact with hydrophobic pockets within proteins, affecting their function. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol with structurally related compounds, focusing on molecular properties, substituents, and key differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Phenyl Ring	Key Properties/Notes	CAS Number	Reference
3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol	C₁₀H₁₄ClNO	211.68 (calculated)	3-chloro, 4-methyl	Likely lower water solubility vs. simpler analogs; higher lipophilicity	Not explicitly listed	—
3-Amino-3-(3-chlorophenyl)-propan-1-ol	C₉H₁₂ClNO	197.65 (calculated)	3-chloro	Similar chlorinated analog; structural similarity suggests comparable reactivity	1391448-75-1
3-Amino-3-(4-methylphenyl)-propan-1-ol	C₁₀H₁₅NO	165.23	4-methyl	Methyl group reduces polarity; higher volatility vs. chloro analogs	68208-23-1
3-Amino-3-(2,4-dichlorophenyl)-propan-1-ol	C₉H₁₁Cl₂NO	220.10	2,4-dichloro	Increased molecular weight and polarity due to two Cl groups	—
3-Aminopropan-1-ol (unsubstituted)	C₃H₉NO	75.1	None	High water solubility; boiling point 187°C	156-87-6

Key Observations:

For example, 3-Amino-3-(2,4-dichlorophenyl)-propan-1-ol (MW 220.10) has significantly higher molecular weight than the methyl-substituted analog (MW 165.23) . Methyl groups (e.g., 4-methyl) improve volatility compared to chloro analogs but may reduce metabolic stability due to easier oxidation .

Stereochemical Variations: lists deuterated analogs (e.g., 3-Amino-1-propanol-1,1,2,2,3,3-d6), which are used in pharmacokinetic studies to trace metabolic pathways. These compounds retain similar reactivity but differ in isotopic labeling .

Toxicity Considerations: While 3-Aminopropan-1-ol has documented acute toxicity (e.g., irritation, systemic effects) , data for the target compound are absent in the provided evidence.

Biological Activity

3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol, an amino alcohol with a specific chiral configuration, has garnered attention in medicinal chemistry for its potential biological activities. This compound features a hydroxyl group and a chloro-substituted aromatic ring, which contribute to its chemical reactivity and interactions with biological targets.

The compound has the following molecular characteristics:

• Molecular Formula : C$_{10}$H$_{12}$ClN\O
• Molecular Weight : 199.68 g/mol
• Chirality : (3S) configuration at the carbon atom adjacent to the amino group.

The presence of the hydroxyl group (-OH) enhances hydrogen bonding capabilities, while the chloro-substituted aromatic ring increases lipophilicity, facilitating membrane penetration and interaction with proteins.

Mechanisms of Biological Activity

Research indicates that 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol interacts with various biomolecules, potentially acting as an inhibitor or modulator of specific enzymes or receptors. The following mechanisms have been proposed:

• Enzyme Inhibition : The amino and hydroxyl groups allow for effective hydrogen bonding with enzyme active sites, which may inhibit enzymatic activity.
• Receptor Modulation : The compound may alter receptor functions through competitive inhibition or allosteric modulation due to its structural features.

Antimicrobial Activity

Studies have explored the antimicrobial properties of related compounds, suggesting that halogen substituents significantly influence biological activity. For instance, derivatives of similar structures have shown promising antibacterial and antifungal properties against various pathogens. While specific data on 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol is limited, its structural analogs exhibit minimum inhibitory concentrations (MIC) in the low micromolar range against Gram-positive and Gram-negative bacteria .

Anticancer Properties

Research into structurally similar compounds has revealed potential anticancer activities. For example, derivatives have been tested for their antiproliferative effects against cancer cell lines such as HCT-116 and HeLa, demonstrating IC$_{50}$ values in the micromolar range . These findings suggest that 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol could exhibit similar properties warranting further investigation.

Comparative Analysis with Related Compounds

To understand the biological profile of 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol better, a comparison with structurally related compounds is essential. Below is a summary table highlighting key features:

Compound Name	Structure	Unique Features	Biological Activity
3-Amino-2-(3-bromo-4-methylphenyl)methylpropan-1-ol	Structure	Bromine substitution	Antimicrobial activity observed
3-Amino-2-(2-chloro-4-methylphenyl)methylpropan-1-ol	Structure	Chlorine instead of bromine	Potentially different reactivity and biological profile
3-Amino-(4-chlorophenyl)-2-hydroxypropanoic acid	Structure	Hydroxyl group enhances activity	Anticancer properties demonstrated

Case Studies and Research Findings

Several studies have provided insights into the biological activities associated with compounds similar to 3-Amino-1-(3-chloro-4-methylphenyl)propan-1-ol:

• Antimicrobial Studies : A study examining various alkaloids found that certain halogenated derivatives exhibited significant antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, with MIC values ranging from 0.0039 to 0.025 mg/mL .
• Anticancer Research : A series of compounds derived from similar structures were evaluated for their antiproliferative effects on cancer cell lines, revealing that some exhibited IC$_{50}$ values comparable to established chemotherapeutics like doxorubicin .